Cas no 2034440-59-8 (N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• CAS No: 2034440-59-8
• MF: C₂₁H₂₁F₃N₂O₂
• MW: 390.398855924606
• CID: 5553443
• Update Time: 2025-05-21

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide

• Inchi： 1S/C21H21F3N2O2/c1-26-11-10-15-12-16(5-8-18(15)26)19(27)13-25-20(28)9-4-14-2-6-17(7-3-14)21(22,23)24/h2-3,5-8,10-12,19,27H,4,9,13H2,1H3,(H,25,28)
• InChI Key： WXAYMDCZVAIKCK-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C=CC2=C(C=1)C=CN2C)(=O)CCC1=CC=C(C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide: A Comprehensive Overview

The compound with CAS No. 2034440-59-8, known as N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a trifluoromethyl group attached to a phenyl ring and an indole moiety linked to a propanamide backbone. These structural elements contribute to its potential biological activity and make it a promising candidate for drug development.

Recent studies have highlighted the importance of indole-containing compounds in modulating various biological pathways. The indole ring, a bicyclic structure consisting of a benzene ring fused with a pyrrole ring, is known for its ability to interact with a wide range of biological targets, including enzymes, receptors, and ion channels. In the case of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide, the indole moiety is further substituted with a methyl group at position 1 and hydroxymethylene group at position 5. These substitutions are believed to enhance the molecule's stability and bioavailability while maintaining its ability to interact with target proteins.

The presence of the trifluoromethyl group on the phenyl ring adds another layer of complexity to this compound's structure. Trifluoromethylation is a common strategy in drug design to improve pharmacokinetic properties such as lipophilicity and metabolic stability. In this compound, the trifluoromethyl group is positioned at the para position relative to the propanamide substituent, which may influence the molecule's electronic properties and its ability to engage in hydrogen bonding or π-interactions with biological targets.

Recent research has focused on understanding the biochemical mechanisms underlying the activity of this compound. Preclinical studies have demonstrated that N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory processes. For instance, it has been shown to inhibit cyclooxygenase (COX)-2, an enzyme that plays a central role in inflammation and pain perception. This suggests that the compound may have potential applications in the treatment of inflammatory diseases such as arthritis or inflammatory bowel disease.

In addition to its enzymatic activity, this compound has also been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. The indole moiety appears to play a critical role in these effects, as structural analogs lacking this group exhibit significantly reduced cytotoxicity against cancer cells.

The synthesis of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the indole ring via cyclization reactions, followed by functionalization at specific positions to introduce substituents such as the hydroxymethylene group and trifluoromethyl group. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing waste and improving efficiency.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided insights into its molecular conformation, stereochemistry, and intermolecular interactions. For example, X-ray crystallography revealed that the molecule adopts a specific conformation in the solid state that may influence its solubility and bioavailability.

Looking ahead, there is growing interest in exploring the therapeutic potential of this compound further. Ongoing clinical trials are evaluating its safety and efficacy in animal models of chronic inflammation and cancer. Preliminary results suggest that it may offer advantages over existing therapies due to its high potency, selectivity, and favorable pharmacokinetic profile.

In conclusion, N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide represents a promising lead compound in drug discovery research. Its unique structural features, coupled with its demonstrated biological activity, make it a valuable tool for exploring novel therapeutic strategies against inflammatory diseases and cancer. As research continues to uncover its full potential, this compound holds great promise for advancing medical science and improving patient outcomes.